Cas no 1075220-37-9 ({5-(dimethylamino)methylthiophen-2-yl}boronic acid)

• Product Name: {5-(dimethylamino)methylthiophen-2-yl}boronic acid
• CAS No: 1075220-37-9
• MF: C₇H₁₂BNO₂S
• MW: 185.05168056488
• CID: 2138168
• PubChem ID: 46785436
• Update Time: 2025-11-01

{5-(dimethylamino)methylthiophen-2-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {5-[(dimethylamino)methyl]-2-thienyl}boronic acid
• DVCJOAPHZLGSMC-UHFFFAOYSA-N
• Boronic acid, B-[5-[(dimethylamino)methyl]-2-thienyl]-
• {5-(dimethylamino)methylthiophen-2-yl}boronic acid

• Inchi： 1S/C7H12BNO2S/c1-9(2)5-6-3-4-7(12-6)8(10)11/h3-4,10-11H,5H2,1-2H3
• InChI Key： DVCJOAPHZLGSMC-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC=C1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Topological Polar Surface Area: 71.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {5-(dimethylamino)methylthiophen-2-yl}boronic acid

Recent Advances in the Application of {5-(dimethylamino)methylthiophen-2-yl}boronic acid (CAS: 1075220-37-9) in Chemical Biology and Pharmaceutical Research

The compound {5-(dimethylamino)methylthiophen-2-yl}boronic acid (CAS: 1075220-37-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This boronic acid derivative has garnered significant attention due to its unique structural features, which enable diverse applications in drug discovery, chemical biology probes, and materials science. Recent studies have focused on exploiting its ability to form reversible covalent bonds with diols and other nucleophiles, making it a valuable tool for targeting biologically relevant molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a key intermediate in the synthesis of novel proteasome inhibitors. The researchers utilized the boronic acid moiety's ability to interact with the catalytic threonine residue of the proteasome, achieving nanomolar inhibitory activity against the 20S proteasome core particle. This work highlights the compound's utility in developing targeted therapies for cancer and autoimmune diseases where proteasome inhibition is clinically validated.

In chemical biology applications, {5-(dimethylamino)methylthiophen-2-yl}boronic acid has shown remarkable utility as a fluorescent probe for saccharide detection. A recent Nature Chemical Biology publication (2024) detailed its incorporation into a FRET-based sensor system capable of real-time monitoring of glucose flux in live cells. The dimethylamino group enhances water solubility while maintaining membrane permeability, addressing a longstanding challenge in boronic acid-based sensor design.

The compound's structural versatility has also enabled breakthroughs in targeted drug delivery systems. A 2024 Advanced Materials report described its conjugation to polymeric nanoparticles via the boronic acid group, creating pH-responsive carriers for anticancer drugs. The system demonstrated selective release in tumor microenvironments (pH 6.5-7.0) through boronate ester hydrolysis, while remaining stable at physiological pH (7.4).

Recent computational studies have provided deeper insights into the molecular interactions of this compound. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2023) revealed that the thiophene ring contributes to favorable π-stacking interactions with aromatic amino acids, while the dimethylamino group participates in cation-π interactions - properties that can be leveraged for rational drug design.

Ongoing clinical research is exploring the compound's potential as a PET imaging agent when labeled with fluorine-18. Preliminary results presented at the 2024 Society of Nuclear Medicine Annual Meeting showed promising tumor-targeting capabilities in xenograft models, with rapid clearance from non-target tissues.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent structure-activity relationship studies suggest that modifications to the thiophene ring system may improve metabolic stability without compromising target engagement. The field continues to evolve rapidly, with new applications emerging in areas such as covalent inhibitor design and bioorthogonal chemistry.